Cas no 823227-08-3 (Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]-)
![Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]- structure](https://www.kuujia.com/scimg/cas/823227-08-3x500.png)
823227-08-3 structure
Product name:Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]-
Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]-
- 2-[6-(4-chlorophenyl)hex-3-en-1,5-diynyl]benzonitrile
- 823227-08-3
- 2-[6-(4-Chlorophenyl)hex-3-ene-1,5-diyn-1-yl]benzonitrile
- DTXSID10838518
-
- Inchi: InChI=1S/C19H10ClN/c20-19-13-11-16(12-14-19)7-3-1-2-4-8-17-9-5-6-10-18(17)15-21/h1-2,5-6,9-14H
- InChI Key: FAQDTYIDNDMZSE-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)C#CC=CC#CC2=CC=C(C=C2)Cl)C#N
Computed Properties
- Exact Mass: 287.0501770g/mol
- Monoisotopic Mass: 287.0501770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.3
- Topological Polar Surface Area: 23.8Ų
Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]- Related Literature
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
823227-08-3 (Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]-) Related Products
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- 302346-43-6(Benzonitrile,3,4-diethynyl-)
- 685830-39-1(Benzonitrile, 2-[6-[2-(methylthio)phenyl]-3-hexene-1,5-diynyl]-)
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- 685830-40-4(Benzonitrile, 2-[6-(4-methylphenyl)-3-hexene-1,5-diynyl]-)
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- 685830-41-5(Benzonitrile, 2-[6-(4-aminophenyl)-3-hexene-1,5-diynyl]-)
- 685830-37-9(Benzonitrile, 2-[6-(2-aminophenyl)-3-hexene-1,5-diynyl]-)
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